N-(2,4-dimethylphenyl)-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine

• IUPAC Name: N-(2,4-dimethylphenyl)-3-ethyltriazolo[4,5-d]pyrimidin-7-amine
• InChI: InChI=1S/C14H16N6/c1-4-20-14-12(18-19-20)13(15-8-16-14)17-11-6-5-9(2)7-10(11)3/h5-8H,4H2,1-3H3,(H,15,16,17)
• InChI Key: CRAGCGYZWWPBFU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=NC=NC(=C2N=N1)NC3=C(C=C(C=C3)C)C
• Molecular Formula: C14H16N6
• Molecular Weight: 268.32 g/mol
• CAS No.: 899975-22-5

Description

Triazolopyrimidines are a class of compounds that have been widely studied due to their diverse biological activities. They are known to exhibit anticancer properties, with some derivatives showing potent cytotoxicity.

Synthesis Analysis

The synthesis of triazolopyrimidines often involves the reaction of hydrazonoyl halides with alkyl carbothioates or carbothioamides. The exact synthesis process can vary depending on the specific substituents on the triazolopyrimidine ring.

Molecular Structure Analysis

Triazolopyrimidines are characterized by a pyrimidine ring fused with a 1,2,3-triazole ring. The exact molecular structure can vary depending on the specific substituents on the rings.

Chemical Reactions Analysis

Triazolopyrimidines can undergo various chemical reactions, often involving the substitution of different groups on the pyrimidine or triazole rings.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Unfortunately, without specific information on “N-(2,4-dimethylphenyl)-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine”, it’s difficult to provide an accurate analysis.

Mechanism of Action

While the exact mechanism of action of “N-(2,4-dimethylphenyl)-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine” is not known, similar compounds have been found to inhibit topoisomerase I, an enzyme involved in DNA replication, thus inhibiting the proliferation of cancer cells.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. Without specific information on “N-(2,4-dimethylphenyl)-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine”, it’s difficult to provide an accurate analysis.

Future Directions

The study of triazolopyrimidines is a promising area of research due to their diverse biological activities. Future research could focus on synthesizing new derivatives and studying their biological activities, with the aim of developing new therapeutic agents.